Cas no 1546484-31-4 (2-(2-methoxyacetyl)cyclopentan-1-one)

• Product Name: 2-(2-methoxyacetyl)cyclopentan-1-one
• CAS No: 1546484-31-4
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 6606789
• PubChem ID: 81826762
• Update Time: 2024-01-19

2-(2-methoxyacetyl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyacetyl)cyclopentan-1-one
• Cyclopentanone, 2-(2-methoxyacetyl)-
• AKOS020807985
• EN300-1126298
• 1546484-31-4
• SCHEMBL15032678

• Inchi： 1S/C8H12O3/c1-11-5-8(10)6-3-2-4-7(6)9/h6H,2-5H2,1H3
• InChI Key： YLVRFKXSRUZZBA-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC1C(COC)=O

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 285.5±25.0 °C(Predicted)
• pka: 10.08±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds